Cas no 1503827-22-2 (1-{4-(dimethylamino)phenylmethyl}cyclopropane-1-carboxylic acid)

1-{4-(Dimethylamino)phenylmethyl}cyclopropane-1-carboxylic acid is a cyclopropane derivative featuring a dimethylamino-substituted phenylmethyl group at the 1-position, along with a carboxylic acid functionality. This compound is of interest in synthetic and medicinal chemistry due to its structural rigidity and potential as a building block for more complex molecules. The cyclopropane ring confers steric constraints that can influence conformational stability, while the dimethylamino group may enhance solubility or serve as a site for further functionalization. The carboxylic acid moiety allows for versatile derivatization, making it useful in peptide coupling or metal coordination studies. Its balanced polarity and reactivity profile make it suitable for applications in drug discovery and material science.
1-{4-(dimethylamino)phenylmethyl}cyclopropane-1-carboxylic acid structure
1503827-22-2 structure
Product Name:1-{4-(dimethylamino)phenylmethyl}cyclopropane-1-carboxylic acid
CAS No:1503827-22-2
MF:C13H17NO2
MW:219.279583692551
CID:6350087
PubChem ID:83809653
Update Time:2025-10-12

1-{4-(dimethylamino)phenylmethyl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-{4-(dimethylamino)phenylmethyl}cyclopropane-1-carboxylic acid
    • 1-{[4-(dimethylamino)phenyl]methyl}cyclopropane-1-carboxylic acid
    • EN300-1833714
    • 1503827-22-2
    • Inchi: 1S/C13H17NO2/c1-14(2)11-5-3-10(4-6-11)9-13(7-8-13)12(15)16/h3-6H,7-9H2,1-2H3,(H,15,16)
    • InChI Key: HVYOCAOZTHJXDJ-UHFFFAOYSA-N
    • SMILES: OC(C1(CC2C=CC(=CC=2)N(C)C)CC1)=O

Computed Properties

  • Exact Mass: 219.125928785g/mol
  • Monoisotopic Mass: 219.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 40.5Ų

1-{4-(dimethylamino)phenylmethyl}cyclopropane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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